Cas no 1784465-49-1 (6-Methoxy-5-nitronicotinonitrile)

• Product Name: 6-Methoxy-5-nitronicotinonitrile
• CAS No: 1784465-49-1
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 4904292
• Update Time: 2023-08-21

6-Methoxy-5-nitronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-5-nitronicotinonitrile

• Inchi： 1S/C7H5N3O3/c1-13-7-6(10(11)12)2-5(3-8)4-9-7/h2,4H,1H3
• InChI Key： BROSHLDZLFIBKW-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C#N)=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 0.7
• Topological Polar Surface Area: 91.7